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Compound of Interest

Compound Name: Xenon tetrafluoride

Cat. No.: B3395799

Xenon tetrafluoride (XeFa4), a pioneering compound in the chemistry of noble gases, exhibits
distinct structural characteristics in the gas phase compared to its solid crystalline form. This
guide provides a detailed comparison of the molecular geometry and intermolecular
interactions of XeF4 in both states, supported by experimental data from gas electron diffraction
and X-ray crystallography.

Molecular Structure: A Tale of Two Phases

In the gas phase, XeFa exists as discrete, non-polar molecules with a square planar geometry.
[1][2] This arrangement is a direct consequence of the Valence Shell Electron Pair Repulsion
(VSEPR) theory, which predicts that the four fluorine atoms and two lone pairs of electrons
around the central xenon atom will arrange themselves in an octahedral electron geometry to
minimize electrostatic repulsion. The two lone pairs occupy positions trans to each other,
resulting in the observed square planar molecular shape with Dah symmetry.[3]

In the solid state, XeFa crystallizes as a colorless solid.[3] X-ray and neutron diffraction studies
have confirmed that the fundamental square planar molecular structure is retained within the
crystal lattice.[3][4] However, the molecules are no longer isolated as in the gas phase. They
pack into a monoclinic crystal system with the space group P2i1/c.[5] This packing leads to
subtle but significant changes in the molecular dimensions due to intermolecular forces.[4]

Quantitative Comparison of Structural Parameters
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The structural parameters of XeF4 in both phases have been determined experimentally,
revealing the influence of the crystalline environment on the molecular geometry.

Gas Phase (Gas Electron Solid State (X-ray

Parameter . .
Diffraction) Crystallography)
Square Planar (retained in
Molecular Geometry Square Planar
crystal)
Xe-F Bond Length 1.953 A ~2.02 A
F-Xe-F Bond Angle 90.0° Slightly deviates from 90°
Crystal System Not Applicable Monoclinic
Space Group Not Applicable P2i/c
: _ a=497A, b=569A c=
Lattice Parameters Not Applicable

6.96 A, B =123.71°

Table 1: Comparison of structural data for XeFa in the gas and solid phases.[5][6]

Intermolecular Interactions in the Solid State

The transition from the gaseous to the solid state is accompanied by the emergence of
intermolecular forces. In the case of XeFs, a non-polar molecule, the dominant intermolecular
interactions are London dispersion forces.[7][8] These weak, transient forces arise from
temporary fluctuations in the electron distribution within the molecules. The packing of XeFa
molecules in the crystal lattice is such that the intermolecular F---F contacts are slightly longer
than the sum of their van der Waals radii (2.7 A), indicating the presence of these weak
interactions which hold the crystal together.[4] These interactions are also responsible for the
observed slight distortion of the F-Xe-F bond angles from the ideal 90° seen in the isolated
gas-phase molecule.[4]

Experimental Protocols

The determination of the gas-phase and solid-state structures of XeFa relies on distinct
experimental techniques, each providing unique insights into the molecular and crystal
architecture.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://next-gen.materialsproject.org/materials/mp-23185
https://www.webqc.org/compound-Xef4-Xef4.html
https://brainly.com/question/31252174
https://m.youtube.com/shorts/QIo8qEI-z9c
https://chemistry.stackexchange.com/questions/108637/influence-of-the-neighbouring-molecules-in-a-crystal-at-the-example-of-xef4
https://chemistry.stackexchange.com/questions/108637/influence-of-the-neighbouring-molecules-in-a-crystal-at-the-example-of-xef4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Gas Electron Diffraction (GED)

Gas electron diffraction is a powerful technique for determining the molecular structure of
volatile compounds in the gas phase. The experimental workflow involves the following key

steps:

Sample Preparation

Heating
XeFa Sample

Data Analysis

Molecular Model
Refinement

Diffraction Expériment

Difraction Pattern intensity Data.

Scattering Detector Radial Distribution

Curve
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Experimental workflow for Gas Electron Diffraction.

In a typical GED experiment, a high-energy beam of electrons is directed through a gaseous
sample of XeFa. The electrons are scattered by the atoms in the molecule, creating a diffraction
pattern that is recorded on a detector. The analysis of this pattern allows for the determination
of the distances between the atoms, yielding precise measurements of bond lengths and

angles in the isolated molecule.

X-ray Crystallography
X-ray crystallography is the primary method for determining the atomic and molecular structure
of a crystalline solid. The process can be summarized as follows:
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Experimental workflow for X-ray Crystallography.

This technique requires the growth of a suitable single crystal of XeFa. The crystal is then
exposed to a beam of X-rays, which are diffracted by the electron clouds of the atoms in the
crystal lattice. The resulting diffraction pattern is a unique fingerprint of the crystal structure. By
analyzing the positions and intensities of the diffracted beams, a three-dimensional electron
density map of the unit cell can be constructed, from which the positions of the atoms and the
details of the crystal packing can be determined.[9]

Conclusion

The comparison of the gas-phase and solid-state structures of xenon tetrafluoride provides a
clear illustration of the influence of intermolecular forces on molecular geometry. While the
fundamental square planar shape of the XeFs molecule is preserved upon crystallization, the
packing of molecules in the solid state leads to measurable changes in bond lengths and
angles. Understanding these differences is crucial for a complete picture of the chemical and
physical properties of this important noble gas compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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